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Compound of Interest

Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279 Get Quote

This guide provides an in-depth overview of the solubility characteristics of 4-
Methylumbelliferyl Palmitate (4-MUP), a widely used fluorogenic substrate for measuring

acid lipase activity. The information is intended for researchers, scientists, and professionals in

drug development who utilize 4-MUP in their experimental workflows.

Core Properties of 4-Methylumbelliferyl Palmitate
CAS Number: 17695-48-6[1][2][3]

Molecular Formula: C₂₆H₃₈O₄[1][2]

Molecular Weight: 414.6 g/mol [1][2][3]

Appearance: White to off-white solid/powder.[1][2]

Quantitative Solubility Data
The solubility of 4-Methylumbelliferyl Palmitate has been reported in several common

laboratory solvents. It is important to note that solubility can be influenced by factors such as

solvent purity (e.g., hygroscopic DMSO), temperature, and physical agitation (e.g.,

ultrasonication).[2] The following table summarizes the available quantitative data.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Conditions/Not
es

Source(s)

Dimethylformami

de (DMF)
50 120.60

Requires

ultrasonic

agitation.

[2]

10 24.12 - [4]

Chloroform 25 60.29

Yields a clear,

colorless

solution.

[5]

20 48.24 - [4]

Dimethyl

Sulfoxide

(DMSO)

2 4.82

Requires

ultrasonic

agitation and

warming to 60°C.

The use of new,

non-hygroscopic

DMSO is

recommended as

water content

can significantly

impact solubility.

[2]

0.1 0.24

This lower value

was noted by a

researcher as a

practical

limitation for

achieving a

desired final

assay

concentration.

[6]

Dichloromethane

(DCM)
10 24.12 - [4]
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Toluene 5% (w/v) - - [1]

Water Insoluble - - [7]

Experimental Protocols for Solution Preparation
While specific protocols for determining the maximum solubility were not detailed in the

surveyed literature, several methods for preparing 4-MUP solutions for use in biological assays

have been described.

Protocol 1: Preparation of a Stock Solution for Lipase
Assays
This protocol is adapted from a method for preparing 4-MUP as a lipase substrate.[5]

Initial Solubilization: Weigh the desired amount of 4-Methylumbelliferyl Palmitate. Dissolve

it in a minimal amount of methyl cellosolve (2-methoxyethanol).

Dilution: Dilute the initial solution with distilled water to the final desired concentration (e.g., 1

mM).

Observation: Note that the ester may not remain fully in solution and can form a fine,

homogeneous emulsion. Some preparations, like the butyryl ester derivative, have been

observed to crystallize out of solution over time.[5]

Usage: Use the freshly prepared emulsion immediately for the assay to ensure consistent

substrate availability.

Protocol 2: General Method Using Organic Solvents
This protocol provides a general guideline for dissolving 4-MUP in common organic solvents for

subsequent dilution into aqueous assay buffers.[2][6][7]

Solvent Selection: Choose an appropriate organic solvent such as DMSO or DMF.

Dissolution: Add the solvent to the weighed 4-MUP. To aid dissolution, especially with DMSO,

apply ultrasonic agitation and gentle warming (up to 60°C).[2]
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Inert Gas Purge: For long-term storage of the stock solution, it is recommended to purge the

solvent with an inert gas (e.g., nitrogen or argon) to prevent oxidation.[6]

Storage: Store stock solutions at -20°C or -80°C in sealed, light-protected vials. A

recommended storage period is up to 1 month at -20°C or 6 months at -80°C.[2]

Assay Preparation: Add the dissolved stock solution dropwise to the aqueous assay buffer

while vortexing to minimize precipitation. The final concentration of the organic solvent in the

assay should be minimized to avoid enzyme inhibition or other artifacts.

Visualized Workflows and Mechanisms
Enzymatic Hydrolysis of 4-Methylumbelliferyl Palmitate
4-MUP serves as a substrate for lipases, particularly lysosomal acid lipase (LAL).[3][8] The

enzyme catalyzes the hydrolysis of the palmitate ester bond, releasing the fatty acid (palmitate)

and the fluorescent reporter molecule, 4-methylumbelliferone (4-MU).[5] The fluorescence of 4-

MU is highly pH-dependent, with its emission intensity increasing significantly in weak alkaline

solutions.[2]

Reaction

4-Methylumbelliferyl Palmitate
(Substrate, Non-fluorescent)

Acid Lipase (Enzyme)

 Binds to

4-Methylumbelliferone (4-MU)
(Product, Fluorescent)
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Palmitic Acid

 Releases
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Diagram 1: Enzymatic reaction pathway.

General Workflow for a Fluorometric Lipase Activity
Assay
The measurement of lipase activity using 4-MUP involves preparing the substrate, incubating it

with the biological sample (e.g., cell lysate), and measuring the resulting fluorescence.

Prepare 4-MUP Stock
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Add 4-MUP Stock to Assay Buffer
to create Working Solution
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(e.g., Sodium Acetate with Triton X-100)
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(e.g., Cell Lysate)
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Working Solution at 37°C

Stop Reaction
(e.g., with High pH Buffer)

Measure Fluorescence
(Ex: ~360-385 nm, Em: ~445-450 nm)
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Diagram 2: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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